tert-Butyl difluoroacetate

• IUPAC Name: tert-butyl 2,2-difluoroacetate
• InChI: InChI=1S/C6H10F2O2/c1-6(2,3)10-5(9)4(7)8/h4H,1-3H3
• InChI Key: YHRMDFYXWQSOIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(F)F
• Molecular Formula: C6H10F2O2
• Molecular Weight: 152.14 g/mol

Description

Tert-Butyl difluoroacetate, also known as TBDFA, is a reagent used in organic synthesis and biochemistry. It is a colorless liquid with a boiling point of 104°C and a melting point of -19°C. It is soluble in organic solvents such as acetonitrile and dichloromethane. It is commercially available as a liquid or in solid form.

Mechanism of Action

Tert-Butyl difluoroacetate acts as a nucleophile, attacking the electrophilic carbon atom of an alkene, resulting in the formation of a difluoroacetate ester. This reaction is reversible, and the ester can be hydrolyzed to regenerate the starting material.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is not metabolized by enzymes, and is not known to bind to any cellular receptors. It is not known to be toxic or to have any adverse effects on humans or other organisms.

Advantages and Limitations for Lab Experiments

Tert-Butyl difluoroacetate is a useful reagent in organic synthesis and biochemistry. It is relatively inexpensive and can be easily prepared in the laboratory. It is also stable and can be stored for extended periods of time. However, it is highly reactive and can be hazardous if not handled properly.

Future Directions

There are several potential future directions for the use of tert-Butyl difluoroacetate. It could be used in the synthesis of new molecules, such as fluorinated compounds or peptides. It could also be used to modify existing molecules, such as increasing solubility or stability. Additionally, it could be used in the development of new catalysts or reagents for organic synthesis. Finally, it could be used in the development of new pharmaceuticals or other therapeutic agents.

Synthesis Methods

Tert-Butyl difluoroacetate is synthesized by the reaction of tert-butyl bromide and difluoroacetic acid in the presence of a base, such as potassium carbonate. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the product is isolated by distillation.

Scientific Research Applications

Tert-Butyl difluoroacetate is widely used in organic synthesis and biochemistry. It is used as a reagent in the synthesis of a variety of compounds, such as small molecules, peptides, and proteins. It can also be used to modify the properties of existing molecules, such as increasing solubility or increasing stability. It is also used in the synthesis of fluorinated compounds, such as fluoroalkenes.